Cas no 126495-84-9 (Butanamide,3,4-dihydroxy-, (3S)-)

• Product Name: Butanamide,3,4-dihydroxy-, (3S)-
• CAS No: 126495-84-9
• MF: C₄H₉NO₃
• MW: 119.119161367416
• CID: 137509
• PubChem ID: 18471709
• Update Time: 2025-04-19

Butanamide,3,4-dihydroxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide,3,4-dihydroxy-, (3S)-
• (S)-3,4-DIHYDROXYBUTYRAMIDE
• 3,4-dihydroxybutanamide
• 3.4-dihydroxybutyramide
• (S)-3,4-DIHYDROXYBUTANAMIDE
• BUTANAMIDE, 3,4-DIHYDROXY-, (S)
• DTXSID50594181
• WPOHUQOEJUSLGO-UHFFFAOYSA-N
• SCHEMBL2130500
• FT-0708203
• 126495-84-9

• Inchi： 1S/C4H9NO3/c5-4(8)1-3(7)2-6/h3,6-7H,1-2H2,(H2,5,8)
• InChI Key： WPOHUQOEJUSLGO-UHFFFAOYSA-N
• SMILES： OC(CO)CC(N)=O

Computed Properties

• Exact Mass: 119.05800
• Monoisotopic Mass: 119.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55000
• LogP: -1.08470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides